Cas no 1929795-56-1 (Benzenemethanesulfonamide, 2,3-dichloro-α-methyl-)
Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanesulfonamide, 2,3-dichloro-α-methyl-
- EN300-679602
- 1929795-56-1
- 1-(2,3-dichlorophenyl)ethane-1-sulfonamide
-
- Inchi: 1S/C8H9Cl2NO2S/c1-5(14(11,12)13)6-3-2-4-7(9)8(6)10/h2-5H,1H3,(H2,11,12,13)
- InChI Key: AXTYTBPGZSSFNX-UHFFFAOYSA-N
- SMILES: C1(C(C)S(N)(=O)=O)=CC=CC(Cl)=C1Cl
Computed Properties
- Exact Mass: 252.9731051g/mol
- Monoisotopic Mass: 252.9731051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 68.5Ų
Experimental Properties
- Density: 1.480±0.06 g/cm3(Predicted)
- Boiling Point: 388.5±52.0 °C(Predicted)
- pka: 9.89±0.60(Predicted)
Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679602-0.05g |
1-(2,3-dichlorophenyl)ethane-1-sulfonamide |
1929795-56-1 | 0.05g |
$1020.0 | 2023-03-11 | ||
| Enamine | EN300-679602-0.1g |
1-(2,3-dichlorophenyl)ethane-1-sulfonamide |
1929795-56-1 | 0.1g |
$1068.0 | 2023-03-11 | ||
| Enamine | EN300-679602-0.25g |
1-(2,3-dichlorophenyl)ethane-1-sulfonamide |
1929795-56-1 | 0.25g |
$1117.0 | 2023-03-11 | ||
| Enamine | EN300-679602-0.5g |
1-(2,3-dichlorophenyl)ethane-1-sulfonamide |
1929795-56-1 | 0.5g |
$1165.0 | 2023-03-11 | ||
| Enamine | EN300-679602-1.0g |
1-(2,3-dichlorophenyl)ethane-1-sulfonamide |
1929795-56-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679602-2.5g |
1-(2,3-dichlorophenyl)ethane-1-sulfonamide |
1929795-56-1 | 2.5g |
$2379.0 | 2023-03-11 | ||
| Enamine | EN300-679602-5.0g |
1-(2,3-dichlorophenyl)ethane-1-sulfonamide |
1929795-56-1 | 5.0g |
$3520.0 | 2023-03-11 | ||
| Enamine | EN300-679602-10.0g |
1-(2,3-dichlorophenyl)ethane-1-sulfonamide |
1929795-56-1 | 10.0g |
$5221.0 | 2023-03-11 |
Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on Benzenemethanesulfonamide, 2,3-dichloro-α-methyl-
Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- (CAS No. 1929795-56-1): A Comprehensive Overview
Benzenemethanesulfonamide, 2,3-dichloro-α-methyl-, identified by its CAS number 1929795-56-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their diverse biological activities and therapeutic potential. The structural features of Benzenemethanesulfonamide, 2,3-dichloro-α-methyl-, particularly the presence of chlorine substituents at the 2 and 3 positions on the benzene ring and a methyl group at the α position of the methanesulfonamide moiety, contribute to its unique chemical properties and reactivity.
The synthesis and characterization of Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- have been extensively studied to understand its potential applications in drug development. The introduction of chlorine atoms at the 2 and 3 positions enhances the electrophilicity of the benzene ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in further functionalization of the molecule for the development of novel pharmaceutical agents.
The methyl group at the α position of the methanesulfonamide moiety plays a crucial role in modulating the biological activity of the compound. Sulfonamides are known to exhibit a wide range of pharmacological effects, including antibacterial, antiviral, and anti-inflammatory properties. The structural modifications in Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- are designed to optimize these effects while minimizing potential side reactions.
In recent years, there has been a growing interest in sulfonamide derivatives as potential therapeutic agents due to their favorable pharmacokinetic profiles and low toxicity. Studies have shown that compounds containing the sulfonamide group can interact with various biological targets, leading to their therapeutic efficacy. The presence of chlorine substituents in Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- is believed to enhance its binding affinity to these targets, thereby improving its biological activity.
The chemical synthesis of Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the chlorination of benzenemethanesulfonyl chloride to introduce chlorine atoms at the desired positions on the benzene ring. Subsequent reaction with methylamine or a derivative thereof leads to the formation of the α-methylated sulfonamide product.
The purity and stability of Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- are critical factors that influence its suitability for pharmaceutical applications. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its molecular structure and assess its purity. These methods provide detailed information about the chemical environment of each atom in the molecule, ensuring that it meets stringent quality standards.
The biological activity of Benzenemethanesulfonamide, 2,3-dichloro-α-methyl- has been evaluated through various in vitro and in vivo studies. These studies aim to determine its efficacy against specific targets such as enzymes or receptors involved in disease pathways. Preliminary results suggest that this compound exhibits promising activity in certain therapeutic areas, making it a valuable candidate for further development.
In conclusion, Benzenemethanesulfonamide, 2,3-dichloro-α-methyl-, with its CAS number 1929795-56-1, represents an important advancement in sulfonamide chemistry. Its unique structural features and favorable biological properties make it a compelling candidate for future pharmaceutical applications. Continued research into this compound will likely uncover new therapeutic possibilities and contribute to the development of innovative drug treatments.
1929795-56-1 (Benzenemethanesulfonamide, 2,3-dichloro-α-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)